Cas no 4798-44-1 (hex-1-En-3-ol)

hex-1-En-3-ol Properties

Names and Identifiers

• hex-1-En-3-ol
• n-Propyl vinyl carbinol
• 1-Hexen-3-ol
• 1-Hexen-2-ol
• 1-Hexene-3-ol
• 1-Vinylbutanol
• 3-Hydroxy-1-hexene
• FEMA 3608
• Hex-1-ene-3-ol
• Propylvinylcarbinol
• +Expand

• MDL： MFCD00004581
• InChIKey： BVOSSZSHBZQJOI-UHFFFAOYSA-N
• Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3
• SMILES： CCCC(C=C)O
• BRN： 1720166

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 100.089
• Heavy Atom Count: 7
• Complexity: 50.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.33340
• PSA: 20.23000
• Refractive Index: n20/D 1.428(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 134°C
• Melting Point: 22.55°C (estimate)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• FEMA: 3608
• Color/Form: colorless liquid
• Solubility: Soluble in ethanol \ ether and acetone
• Density: 0.834 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons